Cas no 387-28-0 (4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide
• CAS No: 387-28-0
• MF: C₁₆H₁₃FN₂O₄S
• MW: 348.348826169968
• CID: 5416882
• Update Time: 2025-05-24

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzenesulfonamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide

• Inchi： 1S/C16H13FN2O4S/c17-11-1-3-12(4-2-11)18-24(22,23)14-7-5-13(6-8-14)19-15(20)9-10-16(19)21/h1-8,18H,9-10H2
• InChI Key： MLHFGDSHUQDMHB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(F)C=C2)(=O)=O)=CC=C(N2C(=O)CCC2=O)C=C1

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide

Recent Advances in the Study of 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide (CAS: 387-28-0)

4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide (CAS: 387-28-0) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of specific enzymatic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its pharmacological properties and potential clinical relevance.

The compound's structure features a pyrrolidine-2,5-dione moiety linked to a sulfonamide group, which is further substituted with a fluorophenyl ring. This unique architecture has been shown to confer selective binding affinity towards certain protein targets, making it a promising candidate for drug development. Recent synthetic approaches have optimized the yield and purity of 387-28-0, enabling more detailed pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In vitro studies have demonstrated that 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide exhibits inhibitory activity against several enzymes involved in inflammatory and oncogenic pathways. Notably, it has shown potent inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammation-related disorders. Additionally, preliminary data indicate that the compound may interact with carbonic anhydrase isoforms, which could open new avenues for targeting conditions such as glaucoma and cancer.

Recent preclinical evaluations have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed favorable oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. However, challenges such as potential off-target effects and toxicity profiles require further investigation to ensure its safety and efficacy in clinical settings.

In summary, 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-fluorophenyl)benzene-1-sulfonamide (CAS: 387-28-0) represents a promising scaffold for the development of novel therapeutics. Its unique structural features and demonstrated biological activities underscore its potential in addressing unmet medical needs. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through clinical trials to fully realize its therapeutic potential.